3-[(1,3-Benzoxazol-2-yl)methyl]-4-(prop-2-enoyl)piperazin-2-one

• IUPAC Name: 3-(1,3-benzoxazol-2-ylmethyl)-4-prop-2-enoylpiperazin-2-one
• InChI: InChI=1S/C15H15N3O3/c1-2-14(19)18-8-7-16-15(20)11(18)9-13-17-10-5-3-4-6-12(10)21-13/h2-6,11H,1,7-9H2,(H,16,20)
• InChI Key: IRBHNVZWDTZWBD-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCNC(=O)C1CC2=NC3=CC=CC=C3O2
• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol

Description

The compound “3-[(1,3-Benzoxazol-2-yl)methyl]-4-(prop-2-enoyl)piperazin-2-one” is a derivative of benzoxazole. Benzoxazole derivatives have gained a lot of importance in the past few years because of their use in intermediates for the preparation of new biological materials. They are prominent in medicinal chemistry due to their wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-inflammatory, antimycobacterial, antihistamine, antiparkinson, inhibition of hepatitis C virus, 5-HT3 antagonistic effect, melatonin receptor antagonism, amyloidogenesis inhibition, and Rho-kinase inhibition.

Synthesis Analysis

The synthesis of benzoxazole derivatives involves various chemical reactions. For instance, a mixture of two compounds was stirred in the presence of triethylamine to obtain a benzoxazole derivative. To a mixture of this derivative and anhydrous potassium carbonate in dry acetone, ethyl chloroacetate was added to get another benzoxazole derivative.

Molecular Structure Analysis

The molecular structure of benzoxazole derivatives, including “3-[(1,3-Benzoxazol-2-yl)methyl]-4-(prop-2-enoyl)piperazin-2-one”, can be confirmed by IR, 1H/13C-NMR, and mass.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzoxazole derivatives are complex and involve multiple steps. The reactions are usually carried out in the presence of a base and an oxidant.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzoxazole derivatives can vary. Benzoxazole itself is an aromatic organic compound with a molecular formula C7H5NO, a benzene-fused oxazole ring structure, and an odor similar to pyridine.

Future Directions

Benzoxazole derivatives have shown promise in various fields, particularly in medicinal chemistry due to their wide spectrum of pharmacological activities. Future research could focus on exploring their potential uses in treating various diseases, as well as optimizing their synthesis for industrial applications.